Cas no 22790-12-1 (2,2-(Oxybis(ethane-2,1-diyloxy))bisethyl diacetate)

• Product Name: 2,2-(Oxybis(ethane-2,1-diyloxy))bisethyl diacetate
• CAS No: 22790-12-1
• MF: C₁₂H₂₂O₇
• MW: 278.298884868622
• CID: 290574
• PubChem ID: 89834
• Update Time: 2025-04-19

2,2-(Oxybis(ethane-2,1-diyloxy))bisethyl diacetate Chemical and Physical Properties

Names and Identifiers

• 2,2-(Oxybis(ethane-2,1-diyloxy))bisethyl diacetate
• 2-[2-[2-(2-acetyloxyethoxy)ethoxy]ethoxy]ethyl acetate
• 13-Oxo-3,6,9,12-tetraoxatetradec-1-yl acetate
• 2,2'-[oxybis(ethane-2,1-diyloxy)]bisethyl diacetate
• Ethanol, 2,2'-[oxybis(2,1-ethanediyloxy)]bis-, diacetate
• 1,11-Diacetoxy-3,6,9-trioxaundecane
• 22790-12-1
• Tetraethylene glycol, diacetate
• NS00027259
• 3,6,9,12-TETRAOXATETRADECAN-1-OL, 13-OXO-, 1-ACETATE
• 2-(2-{2-[2-(ACETYLOXY)ETHOXY]ETHOXY}ETHOXY)ETHYL ACETATE
• EINECS 245-221-5
• SCHEMBL4394240
• DTXSID20177329
• Ethanol, 2,2'-(oxybis(2,1-ethanediyloxy))bis-, diacetate
• AKOS003625149
• U7U2WX6P3O
• DXYGJDUJLDXFOD-UHFFFAOYSA-N
• 2,2'-(Oxybis(ethane-2,1-diyloxy))bisethyl diacetate
• 2-(2-(2-(2-ACETYLOXYETHOXY)ETHOXY)ETHOXY)ETHYL ACETATE
• UNII-U7U2WX6P3O

• Inchi： 1S/C12H22O7/c1-11(13)18-9-7-16-5-3-15-4-6-17-8-10-19-12(2)14/h3-10H2,1-2H3
• InChI Key： DXYGJDUJLDXFOD-UHFFFAOYSA-N
• SMILES： O(CCOCCOC(C)=O)CCOCCOC(C)=O

Computed Properties

• Exact Mass: 278.13656
• Monoisotopic Mass: 278.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 80.29